N-(6-((2-Methoxyethyl)(methyl)amino)pyridin-3-yl)-2-phenyl-4-(trifluoromethyl)oxazole-5-carboxamide

• IUPAC Name: N-[6-[2-methoxyethyl(methyl)amino]pyridin-3-yl]-2-phenyl-4-(trifluoromethyl)-1,3-oxazole-5-carboxamide
• InChI: InChI=1S/C20H19F3N4O3/c1-27(10-11-29-2)15-9-8-14(12-24-15)25-18(28)16-17(20(21,22)23)26-19(30-16)13-6-4-3-5-7-13/h3-9,12H,10-11H2,1-2H3,(H,25,28)
• InChI Key: MMYFMBQUBPANLM-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)C1=NC=C(C=C1)NC(=O)C2=C(N=C(O2)C3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C20H19F3N4O3
• DSSTOX Substance ID: DTXSID20583007
• Molecular Weight: 420.4 g/mol
• CAS RN: 939376-09-7

Description

N-(6-((2-Methoxyethyl)(methyl)amino)pyridin-3-yl)-2-phenyl-4-(trifluoromethyl)oxazole-5-carboxamide is a useful research compound. Its molecular formula is C20H19F3N4O3 and its molecular weight is 420.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-5-lipoxygenase Agents

Compounds with structural similarities to the query chemical have been synthesized and evaluated for their cytotoxic activities against cancer cell lines and their ability to inhibit 5-lipoxygenase, an enzyme involved in inflammation and cancer. These compounds exhibit potential as therapeutic agents for cancer treatment and inflammation-related disorders (Rahmouni et al., 2016).

Heterocyclic Derivative Syntheses

Heterocyclic compounds, including those with pyridine and pyrazole moieties, are synthesized for various applications, including as building blocks for further chemical modifications. These syntheses often employ palladium-catalyzed reactions and other innovative organic synthesis techniques to produce compounds with potential biological activity (Bacchi et al., 2005).

Antimicrobial Activities

Novel synthesized compounds, including enaminones and pyrazoles, have been investigated for their antimicrobial properties. These studies aim to develop new antimicrobial agents capable of combating resistant bacterial and fungal strains (Riyadh, 2011).

Imaging Agents for Cancer Diagnostics

Research into the synthesis of PET (Positron Emission Tomography) imaging agents has led to the development of compounds that could be used to visualize B-Raf(V600E) mutations in cancers. These imaging agents are crucial for the non-invasive diagnosis and monitoring of cancer (Wang et al., 2013).

Antiavian Influenza Virus Activity

Some newly synthesized compounds, including pyrazoles and their fused heterocycles, have shown remarkable activity against avian influenza virus, suggesting potential for the development of antiviral drugs (Hebishy et al., 2020).

Synthesis routes and methods

Procedure details

With a procedure similar to example 1 above, 2-phenyl-4-trifluoromethyl-oxazole-5-carboxylic acid {6-[(2-methoxy-ethyl)-methyl-amino]-pyridin-3-yl}-amide was prepared from 2-phenyl-4-trifluoromethyl-oxazole-5-carboxylic acid and N2-(2-methoxy-ethyl)-N2-methyl-pyridine-2,5-diamine. LCMS calcd for C20H19F3N4O3 (m/e) 420, obsd 421 (M+H).